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Abstract
1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with

the chemical formula C₁₄H₃₀O.[1][2] This white, waxy solid is practically insoluble in water but

soluble in organic solvents like diethyl ether and slightly soluble in ethanol.[1][2] With its

emollient properties, 1-Tetradecanol is a common ingredient in cosmetics. Beyond its use in

personal care products, it serves as a crucial intermediate in chemical synthesis and is gaining

attention in pharmaceutical and drug development for its antibacterial and anti-inflammatory

properties.[3][4] This technical guide provides an in-depth overview of the physicochemical

properties, experimental protocols for their determination, and an exploration of the biological

activities and potential mechanisms of action of 1-Tetradecanol.

Physicochemical Properties
The physical and chemical characteristics of 1-Tetradecanol are summarized in the tables

below. These properties are fundamental for its application in various scientific and industrial

fields.

Table 1: General and Physical Properties of 1-
Tetradecanol
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Property Value Reference(s)

CAS Number 112-72-1 [1][5]

Molecular Formula C₁₄H₃₀O [1][5]

Molecular Weight 214.39 g/mol [5][6]

Appearance
White crystalline solid, waxy

solid, or flakes
[1][5][7]

Odor Faint fatty or waxy odor [8]

Melting Point 35-39 °C [1][5]

Boiling Point 289 °C (at 1013 hPa) [5][6]

Density 0.823 g/mL at 25 °C [1][5]

Vapor Pressure <1 hPa at 20 °C [5][6]

Flash Point >230 °F (>110 °C) [5]

Autoignition Temperature 240 °C [6]

Refractive Index 1.4454 [5]

Table 2: Solubility and Partition Coefficient of 1-
Tetradecanol

Property Value Reference(s)

Water Solubility
0.00013 g/L at 23 °C

(practically insoluble)
[5]

Solubility in Organic Solvents
Soluble in diethyl ether, slightly

soluble in ethanol
[1][2]

LogP (Octanol-Water Partition

Coefficient)
6.03

Experimental Protocols for Property Determination
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Standardized methods, such as those provided by the Organisation for Economic Co-operation

and Development (OECD), are crucial for the consistent and reliable determination of chemical

properties.

Melting Point/Melting Range Determination (OECD
Guideline 102)
The melting point of 1-Tetradecanol can be determined using several methods, including the

capillary method, hot-stage apparatus, or differential scanning calorimetry (DSC). The capillary

method is a common and straightforward approach.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered 1-Tetradecanol is introduced into a

thin-walled capillary tube, sealed at one end.

Apparatus: The capillary tube is placed in a heated bath (e.g., silicone oil) or a metal block

heating apparatus equipped with a calibrated thermometer or a temperature sensor.

Heating: The temperature is raised at a slow, controlled rate (e.g., 1-2 °C per minute) near

the expected melting point.

Observation: The temperature at which the substance begins to melt (the first appearance of

liquid) and the temperature at which it becomes completely liquid are recorded as the

melting range.
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Sample Preparation Measurement Result

Powder 1-Tetradecanol Load into Capillary Tube Place in Heating Apparatus Heat at Controlled Rate Observe Melting Record Melting Range

Apparatus Setup Measurement Result

Place 1-Tetradecanol in Distillation Flask Assemble Distillation Apparatus Heat the Flask Observe for Boiling and Condensation Record Stable Temperature Boiling Point

Column Preparation Elution and Analysis Result

Coat Inert Support with 1-Tetradecanol Pack Column with Coated Support Pass Water Through Column Collect Eluate Fractions Analyze Concentration (e.g., GC-MS) Water Solubility
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Interaction with Bacterial Cell

Membrane Disruption

Cellular Outcome

1-Tetradecanol

Bacterial Cell Membrane
(Lipid Bilayer)

Intercalation of Alkyl Chain

Increased Membrane Fluidity and Permeability

Loss of Membrane Integrity

Leakage of Intracellular Components
(Ions, Metabolites)

Bacterial Cell Death
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Inflammatory Stimulus

Intracellular Signaling

Inflammatory Response

e.g., LPS, Pathogens

Activation of
MAPK & NF-κB Pathways

Production of Pro-inflammatory
Cytokines (e.g., IL-8, TNF-α)

1-Tetradecanol

Inhibition

Inflammation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Osteoclast Differentiation

Outcome

Osteoclast Precursors

RANKL Signaling

Stimulation

Mature Osteoclasts

Reduced Bone Resorption

Inhibited Activity

1-Tetradecanol

Inhibition Activation of PPARs

Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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